Cas no 2241877-04-1 ((2-(morpholino-d8)pyrimidin-5-yl)boronic acid)

• Product Name: (2-(morpholino-d8)pyrimidin-5-yl)boronic acid
• CAS No: 2241877-04-1
• MF: C₈H₁₂BN₃O₃
• MW: 209.010181427002
• CID: 5143644
• Update Time: 2025-10-28

(2-(morpholino-d8)pyrimidin-5-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (2-(morpholino-d8)pyrimidin-5-yl)boronic acid

• Inchi： 1S/C8H12BN3O3/c13-9(14)7-5-10-8(11-6-7)12-1-3-15-4-2-12/h5-6,13-14H,1-4H2
• InChI Key： KFYQOIHLZBDFBU-UHFFFAOYSA-N
• SMILES： B(C1=CN=C(N2C([H])([H])C([H])([H])OC([H])([H])C2([H])[H])N=C1)(O)O

Additional information on (2-(morpholino-d8)pyrimidin-5-yl)boronic acid

Introduction to (2-(morpholino-d8)pyrimidin-5-yl)boronic Acid (CAS No. 2241877-04-1)

(2-(morpholino-d8)pyrimidin-5-yl)boronic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2241877-04-1, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This boronic acid derivative features a morpholine-d8 substitution, which enhances its stability and suitability for various biochemical applications. The compound's unique structural properties make it a valuable tool in the synthesis of complex molecules, particularly in the context of drug discovery and molecular biology.

The boronic acid moiety in (2-(morpholino-d8)pyrimidin-5-yl)boronic acid plays a crucial role in its reactivity and utility. Boronic acids are well-known for their ability to participate in reversible interactions with diols, making them indispensable in Suzuki-Miyaura cross-coupling reactions—a cornerstone of modern organic synthesis. This reaction is widely employed in the construction of biaryl compounds, which are prevalent in many therapeutic agents. The morpholine-d8 substitution not only contributes to the compound's solubility and metabolic stability but also provides a stable isotope label, facilitating advanced analytical techniques such as deuterium NMR spectroscopy.

In recent years, there has been a surge in research focused on developing novel boronic acid derivatives for therapeutic applications. The incorporation of morpholine groups into boronic acids has been shown to improve pharmacokinetic properties, including bioavailability and tissue distribution. For instance, studies have demonstrated that morpholine-substituted boronic acids exhibit enhanced binding affinity to target proteins, making them promising candidates for enzyme inhibition and receptor modulation. This has led to increased interest in (2-(morpholino-d8)pyrimidin-5-yl)boronic acid as a key intermediate in the synthesis of potential drug candidates.

The pyrimidine core of (2-(morpholino-d8)pyrimidin-5-yl)boronic acid further enhances its significance in pharmaceutical chemistry. Pyrimidine derivatives are fundamental building blocks in medicinal chemistry, forming the backbone of numerous FDA-approved drugs. Their structural versatility allows for the creation of molecules with diverse biological activities, including antiviral, anticancer, and anti-inflammatory effects. The presence of a boronic acid group at the 5-position of the pyrimidine ring introduces additional reactivity, enabling further functionalization through cross-coupling reactions. This flexibility makes (2-(morpholino-d8)pyrimidin-5-yl)boronic acid an invaluable asset in the development of next-generation therapeutics.

Recent advancements in computational chemistry have also highlighted the potential of (2-(morpholino-d8)pyrimidin-5-yl)boronic acid in drug design. Molecular modeling studies have revealed that this compound can effectively interact with specific biological targets by optimizing its binding orientation and electron distribution. The deuterated morpholine moiety provides a distinct advantage in these simulations, allowing researchers to predict metabolic pathways and potential side effects with greater accuracy. Such insights are critical for accelerating the drug discovery process and improving patient outcomes.

The synthesis of (2-(morpholino-d8)pyrimidin-5-yl)boronic acid involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and stereoselective hydrogenations, are employed to ensure high yields and purity. The use of deuterium-labeled precursors allows for the incorporation of stable isotopes without compromising reaction efficiency. This approach aligns with the growing trend toward green chemistry principles, where sustainable synthetic routes are prioritized to minimize environmental impact.

The applications of (2-(morpholino-d8)pyrimidin-5-yl)boronic acid extend beyond traditional pharmaceuticals into other areas such as materials science and agrochemicals. Its ability to form stable complexes with metals makes it useful in catalysis and sensor development. Additionally, the morpholine-d8 label serves as a reliable tracer in industrial processes, enabling real-time monitoring of reaction progress and product quality control.

In conclusion, (2-(morpholino-d8)pyrimidin-5-yl)boronic acid (CAS No. 2241877-04-1) represents a significant advancement in chemical research with far-reaching implications for drug development and industrial applications. Its unique structural features, combined with its stability and reactivity, make it a versatile tool for scientists working across multiple disciplines. As research continues to uncover new possibilities for this compound, its role in shaping the future of medicine and technology is set to expand even further.